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The Autism Diagnostic Observation Schedule, Second Edition (ADOS-2) is a semi-structured,
standardized assessment of communication, social interaction, play, and restricted and
repetitive behaviors associated with Autism Spectrum Disorder (ASD).[1][2] Considered a "gold
standard" in observational assessment for ASD, the ADOS-2 is used across a wide range of
ages, developmental levels, and language abilities, from toddlers to adults.[3][4][5] Accurate
administration and scoring of the ADOS-2 are critical for both clinical diagnosis and for
generating reliable data in research and clinical trials.[1][6] This document provides detailed
application notes and protocols for ADOS-2 administration and scoring training.

Data Presentation: ADOS-2 Modules

The ADOS-2 consists of five modules, each designed for a specific age and language level.
The selection of the appropriate module is the first and a critical step in the administration
process.[7][8] An individual is administered only one module during an assessment.[1]
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Module

Target Population

Expressive
Language Level

Administration
Time

Toddler Module

Children between 12

and 30 months of age.

Does not consistently

use phrase speech.

40-60 minutes

Children 31 months

Does not consistently

Module 1 40-60 minutes
and older. use phrase speech.
Uses phrase speech
Module 2 Children of any age. but is not verbally 40-60 minutes
fluent.
Verbally fluent
Module 3 children and young Verbally fluent. 40-60 minutes
adolescents.
Verbally fluent older
Module 4 adolescents and Verbally fluent. 40-60 minutes

adults.

Experimental Protocols
Protocol 1: ADOS-2 Administration

This protocol outlines the standardized procedure for administering the ADOS-2.

1.0. Prerequisites and Qualifications: 1.1. The administrator should have a background in

psychology, counseling, speech-language pathology, or a related field, with experience in
individual test administration and with individuals with ASD.[2][9][10] 1.2. Formal training in
ADOS-2 administration is required.[1] This typically involves attending a two-day clinical

workshop.[3][11][12] For research purposes, more intensive training to establish inter-rater

reliability is necessary.[9][12][13]

2.0. Module Selection: 2.1. Determine the individual's chronological age and expressive

language level. 2.2. Based on this information, select the appropriate ADOS-2 module

according to the table above.
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3.0. Environment and Materials: 3.1. The assessment should be conducted in a quiet, well-lit
room with minimal distractions.[14] 3.2. Use the standardized ADOS-2 kit, which contains all
necessary stimulus materials for each module.[1] Ensure all materials for the selected module
are present and organized before beginning the assessment.

4.0. Administration Procedure: 4.1. Follow the specific instructions and prompts outlined in the
ADOS-2 manual for the chosen module.[15] 4.2. Administer the series of activities in the
prescribed order. These activities are designed to create structured and unstructured social
situations to observe relevant behaviors.[4] 4.3. During the administration, take detailed notes
on the individual's communication, social interaction, play, and any restricted or repetitive
behaviors observed. These notes are crucial for accurate scoring.[1]

Protocol 2: ADOS-2 Scoring and Interpretation

This protocol details the process of scoring the ADOS-2 and interpreting the results.

1.0. Immediate Post-Administration Coding: 1.1. Immediately following the administration, the
clinician codes the observed behaviors using the Protocol Booklet for the specific module
administered.[1] 1.2. The coding is based on the notes taken during the assessment and the
clinician's observations.

2.0. Algorithm and Classification: 2.1. Transfer the codes to the Algorithm Form. 2.2. The
algorithm provides a systematic way to convert the coded behaviors into quantitative scores.
2.3. For Modules 1-4, the algorithm scores are compared to cutoff scores to yield one of three
classifications: Autism, Autism Spectrum, or Non-Spectrum.[1] 2.4. The Toddler Module
provides "ranges of concern" rather than specific classifications.

3.0. Calibrated Severity Scores (CSS): 3.1. For Modules 1-3, a Comparison Score can be
calculated to compare symptom severity across different modules and over time.[10] 3.2.
Module 4 provides Calibrated Severity Scores to standardize the measure of symptom severity.
[16]

4.0. Interpretation: 4.1. The ADOS-2 results should be interpreted as part of a comprehensive
diagnostic evaluation, which may include developmental history, parent/caregiver interviews
(such as the Autism Diagnostic Interview-Revised, ADI-R), and clinical judgment.[4][5] The
ADOS-2 should not be used as the sole basis for a diagnosis.[4] 4.2. The scores provide a
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snapshot of the individual's current symptoms and can be used to inform diagnosis, treatment
planning, and educational placement.[1]
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Caption: ADOS-2 Module Selection Workflow.
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Caption: ADOS-2 Training to Scoring Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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